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Introduction
CP-105696 is a potent and selective antagonist of the Leukotriene B4 (LTB4) receptor, playing

a crucial role in mitigating inflammatory responses.[1][2] Leukotriene B4 is a powerful lipid

mediator involved in the recruitment and activation of inflammatory cells, such as neutrophils.

[3][4] By blocking the LTB4 receptor, CP-105696 effectively inhibits the downstream signaling

pathways that contribute to inflammation. These application notes provide detailed protocols for

the preparation and administration of CP-105696 in a 0.5% methylcellulose vehicle for

preclinical research, along with its mechanism of action and relevant in vitro and in vivo data.

Mechanism of Action
CP-105696 is a structurally novel compound that acts as a potent antagonist of the LTB4

receptor.[2] It has been shown to inhibit the binding of LTB4 to its high-affinity receptors on

human neutrophils in a noncompetitive manner.[1][2] At lower affinity LTB4 receptors on

neutrophils, CP-105696 acts as a competitive antagonist.[1][5] This dual antagonism effectively

blocks LTB4-mediated cellular responses, including chemotaxis, calcium mobilization, and the

upregulation of adhesion molecules like CD11b.[1][2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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